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Propyl Nitroacetate: A Review of Available Safety
Data
For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl nitroacetate (CAS No. 31333-36-5) is an organic compound with the molecular formula

C5H9NO4 and a molecular weight of 147.13 g/mol .[1][2] This document aims to provide a

comprehensive overview of the available safety information for propyl nitroacetate. However,

a complete Safety Data Sheet (SDS) containing all quantitative safety data and detailed

experimental protocols is not readily available in publicly accessible records. The information

presented herein is compiled from limited sources and should be considered incomplete.

Researchers and professionals are strongly advised to exercise extreme caution and to seek

more comprehensive safety data from a certified chemical supplier before handling this

substance.

Hazard Identification and Classification
A definitive Globally Harmonized System (GHS) classification for propyl nitroacetate is not

available in the public domain. Without a comprehensive SDS, a full hazard profile, including

pictograms, signal words, and specific hazard and precautionary statements, cannot be

provided.
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It is crucial for any personnel handling this compound to treat it as a substance of unknown

toxicity and to handle it with the highest degree of caution, utilizing appropriate personal

protective equipment and engineering controls.

Physical and Chemical Properties
Detailed and verified physical and chemical property data for propyl nitroacetate are limited.

The following table summarizes the available information.

Property Value Source

CAS Number 31333-36-5 [1][2]

Molecular Formula C5H9NO4 [1][2]

Molecular Weight 147.13 g/mol [1][2]

Further physical and chemical data, such as boiling point, melting point, flash point, density,

and solubility, are not available in the consulted resources.

Handling and Storage
Given the lack of specific handling and storage guidelines, general best practices for handling

potentially hazardous research chemicals should be strictly followed.

Handling:
Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid inhalation of any vapors or mists.

Wash hands thoroughly after handling.
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Storage:
Store in a tightly sealed container.

Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep away from heat, sparks, and open flames.

First-Aid Measures
In the absence of specific first-aid procedures for propyl nitroacetate, the following general

guidelines should be followed in case of exposure.

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting lower and upper eyelids occasionally.

If inhaled: Move the exposed person to fresh air.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the medical

professional with the available chemical information.

Toxicological Information
There is no available toxicological data for propyl nitroacetate in the searched resources. This

includes information on acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, serious

eye damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity,

reproductive toxicity, and specific target organ toxicity.

Logical Relationship Diagram: General Hazard
Assessment Workflow
The following diagram illustrates a general workflow for assessing chemical hazards in the

absence of a complete Safety Data Sheet.
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A general workflow for assessing chemical hazards when a complete SDS is unavailable.
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Conclusion
The safety information available for propyl nitroacetate (CAS 31333-36-5) is critically limited.

The absence of a comprehensive Safety Data Sheet necessitates that this compound be

handled with the utmost care, treating it as a substance with a high and unknown hazard

potential. All handling should be performed by trained personnel in a controlled laboratory

setting with appropriate engineering controls and personal protective equipment. It is

imperative to obtain a complete and verified SDS from a chemical supplier before any use of

this substance. The information provided in this guide is for preliminary informational purposes

only and is not a substitute for a formal safety assessment based on a complete SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15480183?utm_src=pdf-body
https://www.benchchem.com/product/b15480183?utm_src=pdf-custom-synthesis
https://www.guidechem.com/product/list_keys-Propyl+nitroacetate.html
https://www.molbase.com/name/n-Propyl%20nitroacetat.html
https://www.benchchem.com/product/b15480183#propyl-nitroacetate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15480183#propyl-nitroacetate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15480183#propyl-nitroacetate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b15480183#propyl-nitroacetate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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